2-(2-Iodophenoxy)acetamide
Overview
Description
2-(2-Iodophenoxy)acetamide is a useful research compound. Its molecular formula is C8H8INO2 and its molecular weight is 277.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Applications in Drug Synthesis and Optimization
Chemoselective Acetylation for Antimalarial Drugs : N-(2-Hydroxyphenyl)acetamide, a related compound, is used in the natural synthesis of antimalarial drugs. Chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide involves various acyl donors, highlighting the role of related compounds in drug synthesis (Magadum & Yadav, 2018).
Synthesis of Anticancer and Anti-Inflammatory Agents : Derivatives of 2-(substituted phenoxy) acetamide, including compounds like 2-(2-Iodophenoxy)acetamide, have been studied for their potential as anticancer, anti-inflammatory, and analgesic agents (Rani, Pal, Hegde, & Hashim, 2014).
Photocatalytic and Environmental Applications
- Photocatalytic Degradation Studies : Research on the photocatalytic degradation of acetaminophen, a drug closely related to 2-(2-Iodophenoxy)acetamide, demonstrates the relevance of similar compounds in environmental chemistry and pollution control (Jallouli, Elghniji, Trabelsi, & Ksibi, 2017).
Neurological and Imaging Applications
- Alzheimer's Disease Research : Analogues of 2-(2-Iodophenoxy)acetamide have been used in autoradiography studies related to Alzheimer's disease, indicating their importance in neurological research and imaging studies (Gulyás et al., 2009).
Organic Synthesis and Catalysis
Synthesis and Characterization of Novel Compounds : Synthesis of novel acetamide derivatives, including those related to 2-(2-Iodophenoxy)acetamide, demonstrates the compound's significance in the development of new chemical entities (Man-li, 2008).
Role in Protein Binding and Biochemical Reactions : The reaction of iodoacetamide, a compound structurally similar to 2-(2-Iodophenoxy)acetamide, with proteins, showcases its role in biochemical research and the study of protein interactions (Cotner & Clagett, 1973).
Biomedical Research and Applications
- Investigations into Phytotoxic Metabolites : Studies on N-(2-hydroxyphenyl)acetamide, a compound related to 2-(2-Iodophenoxy)acetamide, in microbial degradation and phytotoxic metabolite synthesis demonstrate its relevance in biomedical and environmental research (Girel et al., 2022).
properties
IUPAC Name |
2-(2-iodophenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOCBNJGEPFQGMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)N)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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